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Abstract
This technical guide provides a comprehensive overview of the safety data and handling

precautions for Alitame-d3. While a specific Safety Data Sheet (SDS) for the deuterated form,

Alitame-d3, is not readily available, the toxicological profile is considered analogous to its non-

deuterated counterpart, Alitame. This document synthesizes available data on Alitame,

presenting it in a clear, accessible format for researchers, scientists, and drug development

professionals. It includes a summary of quantitative safety data, detailed experimental

protocols for toxicological and analytical evaluation, and visualizations of metabolic pathways

and experimental workflows to ensure safe handling and informed use in a laboratory setting.

Introduction
Alitame is a high-intensity artificial sweetener, approximately 2000 times sweeter than sucrose.

[1][2] It is a dipeptide of L-aspartic acid and D-alanine with a terminal N-substituted

tetramethylthietanyl-amine moiety.[1] Alitame-d3 is a deuterated isotopologue of Alitame,

commonly used as an internal standard in quantitative analysis by mass spectrometry due to its

similar physicochemical properties and distinct mass-to-charge ratio. This guide focuses on the
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safety and handling of Alitame-d3, with data primarily derived from studies on Alitame. The

minor isotopic substitution in Alitame-d3 is not expected to significantly alter its chemical or

toxicological properties.

Safety Data Sheet (SDS) Information for Alitame
The following information is summarized from the Safety Data Sheet for Alitame (CAS 80863-

62-3). These precautions are considered applicable to Alitame-d3.

Hazard Identification
According to the Globally Harmonized System (GHS), Alitame is not classified as a hazardous

substance.[3]

GHS Label Elements: None[3]

Hazard Pictograms: None

Signal Word: None

Hazard Statements: None

NFPA Ratings (scale 0 - 4):

Health = 0

Fire = 0

Reactivity = 0

HMIS-Ratings (scale 0 - 4):

Health = 0

Fire = 0

Reactivity = 0
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First-Aid Measures
General Information: No special measures are required.

After Inhalation: Supply fresh air; consult a doctor in case of complaints.

After Skin Contact: Generally, the product does not irritate the skin.

After Eye Contact: Rinse opened eye for several minutes under running water.

After Swallowing: If symptoms persist, consult a doctor.

Handling and Storage
Precautions for Safe Handling: No special measures are required.

Conditions for Safe Storage: Store in accordance with the information listed on the product

insert. No special requirements for storerooms and receptacles. Alitame is stable under dry,

room temperature conditions but can degrade at elevated temperatures or in solution at low

pH.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₁₄H₂₅N₃O₄S

Molecular Weight 331.43 g/mol

Appearance Crystalline powder

Taste Intensely sweet

Flash Point 611.00 °F (321.67 °C)

Solubility
Water: 815.8 mg/L @ 25 °C

(est)

Toxicological Data
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Toxicological evaluations of Alitame have generally indicated a low toxicity profile. The Joint

FAO/WHO Expert Committee on Food Additives (JECFA) reviewed the safety data and

concluded there was no evidence of carcinogenicity.

Parameter Value Species Study Duration Source

Acceptable Daily

Intake (ADI)

0–1 mg/kg body

weight
Human

No-Observed-

Adverse-Effect

Level (NOAEL)

100 mg/kg body

weight/day
Dog 18 months

Gastrointestinal disturbances were the most commonly reported side-effect in human studies at

a dose of 10 mg/kg bw/day for 90 days, with no significant changes in clinical chemistry,

hematological, or urinary parameters.

Experimental Protocols
Chronic Toxicity Study in Dogs (Representative
Protocol)
This protocol is a representative example based on general guidelines for chronic toxicity

studies and information from Alitame's NOAEL determination.

Objective: To evaluate the potential long-term toxicity of Alitame when administered orally to

dogs for 18 months.

Materials:

Alitame

Beagle dogs (equal numbers of males and females)

Standard laboratory dog chow

Capsules for oral administration
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Methodology:

Animal Selection and Acclimatization: Healthy, young adult Beagle dogs are selected and

acclimatized to the laboratory conditions for at least two weeks.

Group Allocation: Animals are randomly assigned to four groups: a control group and three

treatment groups receiving low, medium, and high doses of Alitame.

Dose Administration: Alitame is administered daily in gelatin capsules mixed with a small

amount of food. The control group receives empty capsules. Dose levels are selected based

on results from shorter-term studies. For Alitame, a high dose of 100 mg/kg/day was used to

establish the NOAEL.

Clinical Observations: Animals are observed daily for any clinical signs of toxicity, including

changes in behavior, appearance, and physiological functions.

Body Weight and Food Consumption: Body weight is recorded weekly, and food

consumption is measured daily.

Clinical Pathology: Blood and urine samples are collected at regular intervals (e.g., 3, 6, 12,

and 18 months) for hematology, clinical chemistry, and urinalysis.

Ophthalmological Examination: Eyes are examined before the study and at termination.

Necropsy and Histopathology: At the end of the 18-month period, all animals are euthanized

and subjected to a full necropsy. Organs are weighed, and tissues are collected for

microscopic examination.

Analytical Determination of Alitame by HPLC
(Representative Protocol)
This protocol is based on published methods for the analysis of Alitame in various matrices.

Objective: To quantify the concentration of Alitame in a sample using High-Performance Liquid

Chromatography (HPLC).

Materials:
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HPLC system with a UV detector

C18 reverse-phase column

Alitame analytical standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid

Sodium 1-octanesulfonate

0.45 µm syringe filters

Methodology:

Standard Solution Preparation: A stock solution of Alitame is prepared by accurately

weighing the standard and dissolving it in water. A series of working standard solutions are

prepared by diluting the stock solution to create a calibration curve.

Sample Preparation: The sample is accurately weighed and dissolved in water. The solution

is then filtered through a 0.45 µm syringe filter before injection into the HPLC system.

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and a buffer solution (e.g., water with sodium 1-

octanesulfonate and pH adjusted to 2.5 with phosphoric acid).

Flow Rate: 1.0 mL/min.

Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).

Detection: UV detector at 210 nm.

Injection Volume: 20 µL.
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Quantification: The peak area of Alitame in the sample is compared to the calibration curve

generated from the standard solutions to determine its concentration.

Visualizations
Metabolic Pathway of Alitame
Alitame is partially absorbed in the gastrointestinal tract. The absorbed portion is metabolized

into its constituent amino acids, L-aspartic acid and a D-alanine amide derivative. The aspartic

acid component is metabolized normally, while the alanine amide is largely excreted in the

urine after some metabolic changes.
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Click to download full resolution via product page

Caption: Metabolic fate of orally administered Alitame.

Potential Signaling Pathway of Aspartic Acid (Alitame
Metabolite)
Aspartic acid, a metabolite of Alitame, is an excitatory amino acid that can act as an agonist at

the N-methyl-D-aspartate (NMDA) receptor, a glutamate receptor in the central nervous

system. Activation of the NMDA receptor leads to an influx of calcium ions, which triggers

various intracellular signaling cascades.
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Caption: Potential NMDA receptor signaling by aspartic acid.

Experimental Workflow for Alitame Analysis
The following diagram illustrates a typical workflow for the quantitative analysis of Alitame in a

sample using HPLC.
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Caption: Workflow for quantitative analysis of Alitame by HPLC.
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Conclusion
Alitame-d3, as a deuterated analog of Alitame, is reasonably presumed to share the same

safety profile. The available data for Alitame indicates that it is a substance with low toxicity and

does not require special handling precautions under normal laboratory conditions. Standard

laboratory practices, including the use of personal protective equipment, are sufficient. This

guide provides essential safety information, representative experimental protocols, and visual

aids to support the safe and effective use of Alitame-d3 in research and development.

Researchers should always consult the most recent Safety Data Sheet provided by the supplier

for any specific handling and storage instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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